Cas no 2171765-10-7 (2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid)

• Product Name: 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid
• CAS No: 2171765-10-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5998689
• PubChem ID: 165759163
• Update Time: 2025-11-05

2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid
• EN300-1555139
• 2171765-10-7
• 2-{7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-7-azabicyclo[2.2.1]heptan-1-yl}acetic acid

• Inchi： 1S/C28H32N2O5/c1-2-7-24(26(33)30-18-12-14-28(30,15-13-18)16-25(31)32)29-27(34)35-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23-24H,2,7,12-17H2,1H3,(H,29,34)(H,31,32)
• InChI Key： XZECRPKZFWOJOC-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1C2CCC1(CC(=O)O)CC2

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid

Introduction to 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid (CAS No. 2171765-10-7)

2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid, identified by its CAS number 2171765-10-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a complex structural framework, incorporating elements such as a fluorenylmethoxycarbonyl (Fmoc) group, an amino-pentanoic acid moiety, and a bicyclic structure, which collectively contribute to its unique chemical properties and potential biological activities.

The presence of the Fmoc group in the molecular structure is particularly noteworthy, as it is widely employed in peptide synthesis as an amino protecting group. The Fmoc moiety enhances the stability of the compound during synthetic processes, making it a valuable intermediate in the production of more complex biomolecules. Additionally, the bicyclo[2.2.1]heptan-1-one scaffold introduces rigidity to the molecule, which can influence its interactions with biological targets, such as enzymes or receptors.

The amino-pentanoic acid segment of the compound suggests potential roles in modulating protein-protein interactions or serving as a precursor for more elaborate peptidomimetics. This part of the molecule could be engineered to mimic natural amino acid sequences, thereby facilitating the development of novel therapeutic agents with enhanced specificity and reduced immunogenicity.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties and resistance to enzymatic degradation. The structural features of 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid make it a promising candidate for such applications. The combination of a protected amino group, a flexible but constrained backbone, and potential bioactive moieties positions this compound as a versatile building block for drug discovery efforts.

One of the most compelling aspects of this compound is its potential utility in the design of small-molecule inhibitors targeting enzyme-catalyzed reactions. The bicyclic core can serve as a scaffold for generating molecules with high binding affinity and selectivity, while the Fmoc group provides a handle for further functionalization through solid-phase peptide synthesis or other synthetic methodologies. Such attributes are particularly valuable in the context of developing treatments for diseases caused by aberrant enzymatic activity.

The field of medicinal chemistry has seen significant advancements in the use of computational modeling and high-throughput screening to identify novel drug candidates. The structural complexity of CAS No. 2171765-10-7 presents both challenges and opportunities for computational chemists who are tasked with predicting its biological activity and optimizing its properties. Advanced techniques such as molecular dynamics simulations, quantum mechanical calculations, and machine learning algorithms are being employed to accelerate the discovery process.

Recent studies have highlighted the importance of incorporating rigid structures into drug molecules to improve their binding stability and reduce off-target effects. The bicyclo[2.2.1]heptanone moiety in this compound provides such rigidity, which could be exploited to enhance its interaction with biological targets while minimizing unwanted side effects. Furthermore, the presence of multiple functional groups allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability.

The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protective moiety but also imparts fluorescence properties to derivatives of this compound. This feature could be leveraged in diagnostic applications or as a tool for studying protein-ligand interactions using Förster resonance energy transfer (FRET) or other fluorescence-based techniques. Such applications would expand the utility of this compound beyond traditional therapeutic development into areas like biomarker discovery and drug delivery systems.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 2171765-10-7 will play an increasingly important role in drug discovery pipelines. The ability to modify specific regions of its structure while maintaining overall integrity makes it an attractive candidate for generating libraries of compounds for high-throughput screening. This approach has been successfully employed in recent years to identify novel inhibitors against targets such as kinases, proteases, and other enzymes implicated in various diseases.

The synthesis of complex molecules like 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-y}acetic acid represents a significant challenge due to their intricate stereochemistry and multiple functional groups requiring precise control during preparation. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high yield and purity using techniques such as transition-metal-catalyzed reactions, asymmetric synthesis, and protecting group strategies.

In conclusion,CAS No 2171765 - 10 - 7 stands out as a structurally fascinating compound with considerable potential in pharmaceutical research and development . Its unique combination of protective groups , rigid scaffolds , and bioactive moieties positions it as an invaluable asset in efforts aimed at discovering new treatments . As our understanding of biological systems continues to evolve , compounds like these will undoubtedly play a pivotal role in shaping future advances .